2,6-Difluoro-4-(methylthio)phenylboronic acid
Overview
Description
“2,6-Difluoro-4-(methylthio)phenylboronic acid” is a boronic acid derivative . Boronic acids are commonly used in organic chemistry and have been studied for their potential in medicinal chemistry .
Synthesis Analysis
Boronic acids and their derivatives have been widely studied in medicinal chemistry . The synthesis of boronic acids is relatively simple and well-known . They can be used in various reactions, such as Suzuki-Miyaura cross-coupling reactions .Molecular Structure Analysis
The molecular formula of “2,6-Difluoro-4-(methylthio)phenylboronic acid” is C7H7BF2O2S . The InChI code is 1S/C7H7BF2O2S/c1-13-4-2-5(9)7(8(11)12)6(10)3-4/h2-3,11-12H,1H3 .Chemical Reactions Analysis
Boronic acids, such as “2,6-Difluoro-4-(methylthio)phenylboronic acid”, can be used in various chemical reactions. For example, they can be used in Suzuki-Miyaura cross-coupling reactions .Scientific Research Applications
- Application : 2,6-Difluoro-4-(methylthio)phenylboronic acid serves as a valuable boron reagent in SM coupling reactions. Its mild reaction conditions and functional group tolerance make it ideal for constructing complex organic molecules .
- Significance : These ligands play a crucial role in synthesizing metal complexes, including iron (Fe) complexes. For instance, they contribute to aromatic C−F hydroxylation reactions .
- Role : 2,6-Difluoro-4-(methylthio)phenylboronic acid acts as a substrate in studies related to copper-catalyzed trifluoromethylthiolation of boronic acids. This reaction pathway enables the introduction of trifluoromethylthio groups into organic molecules .
Suzuki–Miyaura Coupling
Ligand Synthesis
Copper-Catalyzed Trifluoromethylthiolation
Boron-Based Drug Development
Safety and Hazards
The safety information for “2,6-Difluoro-4-(methylthio)phenylboronic acid” indicates that it may cause skin and eye irritation, and may cause respiratory irritation . The recommended precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and using protective gloves/protective clothing/eye protection/face protection .
Future Directions
The future directions for “2,6-Difluoro-4-(methylthio)phenylboronic acid” and other boronic acids include extending studies in medicinal chemistry to obtain new promising drugs . The introduction of the boronic acid group to bioactive molecules has been shown to modify selectivity, physicochemical, and pharmacokinetic characteristics, improving the already existing activities .
properties
IUPAC Name |
(2,6-difluoro-4-methylsulfanylphenyl)boronic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BF2O2S/c1-13-4-2-5(9)7(8(11)12)6(10)3-4/h2-3,11-12H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CQDPMRRHDCYXHG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=C(C=C1F)SC)F)(O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BF2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.01 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Difluoro-4-(methylthio)phenylboronic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![[2-Fluoro-5-(methylsulfanyl)pyridin-3-yl]boronic acid](/img/structure/B3241200.png)
